7-Oxo-8-oxa-2,6-diaza-spiro[4.5]decane

• IUPAC Name: 8-oxa-2,6-diazaspiro[4.5]decan-7-one
• InChI: InChI=1S/C7H12N2O2/c10-6-9-7(2-4-11-6)1-3-8-5-7/h8H,1-5H2,(H,9,10)
• InChI Key: XZZAMVXWXHQBDF-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC12CCOC(=O)N2
• Molecular Formula: C7H12N2O2
• Molecular Weight: 156.18 g/mol

Description

7-Oxo-8-oxa-2,6-diaza-spiro[4.5]decane (7-ODS), also known as 7-oxa-spiro[4.5]decane-2,6-diazabicyclo[3.3.1]nonane, is a heterocyclic compound that is gaining attention in the scientific community due to its potential applications in various fields. 7-ODS has been studied for its use in organic synthesis, drug discovery, and as a potential therapeutic agent.

Scientific Research Applications

Synthetic Approaches and Chemical Properties

Synthetic Strategies and Biological Relevance

The spirocyclic compounds, including structures related to 7-Oxo-8-oxa-2,6-diaza-spiro[4.5]decane, are central to numerous synthetic and medicinal chemistry efforts due to their presence in natural and synthetic bioactive molecules. These compounds are synthesized through various strategies, including Rh(II)-catalyzed spirocyclizations and other metal-catalyzed processes, to create medicinally relevant scaffolds (Sinibaldi & Canet, 2008); (Dar'in et al., 2020).

Advancements in Spirocyclic Frameworks

Research has led to the development of novel synthetic routes for creating sulfur-containing spiro compounds and spirocyclic derivatives with potential biological activities. These advancements include the formation of spiro-pyrimidinetriones, pyrazolidinediones, and isoxazolidinediones, showcasing the versatility of spirocyclic compounds in drug discovery (Reddy et al., 1993).

Application in Drug Discovery and Development

Spirocyclic Compounds as Biofunctional Molecules

Spiro[4,5]decanes and related polycyclic compounds bearing spirocyclic systems play a significant role in biofunctional molecules. Diastereoselective and enantioselective synthesis methods have been developed to produce spiro[4,5]decanes with high stereogenic control, important for the development of novel pharmaceuticals (Huang et al., 2017).

Innovative Scaffolds for Drug Discovery

The construction of novel scaffolds, such as thia/oxa-azaspiro[3.4]octanes, using efficient and step-economic routes underlines the importance of spirocyclic compounds in creating multifunctional modules for drug discovery. These compounds are designed to serve as diverse and structurally novel platforms for the development of new therapeutic agents (Li et al., 2013).

Mechanism of Action

Pharmacokinetics

The compound’s water solubility has been significantly improved (up to 40 times) by incorporating an oxygen atom into the spirocyclic unit . Its lipophilicity is reduced, which may affect tissue distribution. Information on its metabolic pathways is lacking. The compound’s excretion routes need further exploration.